2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine
Overview
Description
The compound “2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine” belongs to the class of benzoxazoles, which are heterocyclic compounds containing a benzene fused to an oxazole ring . The 3-methoxyphenyl group indicates the presence of a phenyl ring with a methoxy (OCH3) substituent at the 3rd position. The benzoxazole ring is substituted at the 2nd and 6th positions by this phenyl ring and an amine (NH2) group, respectively.
Molecular Structure Analysis
The molecular structure of this compound would consist of a benzoxazole ring substituted with a 3-methoxyphenyl group and an amine group. The exact structure would need to be confirmed through techniques such as NMR spectroscopy .Chemical Reactions Analysis
Benzoxazoles are known to participate in various chemical reactions. They can act as ligands in metal-catalyzed reactions, undergo electrophilic substitution reactions, and more .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and purity. These properties could be determined through various analytical techniques .Scientific Research Applications
Synthesis and Biological Activity
A study by Rudyanto et al. (2014) focused on synthesizing novel 1,3-benzoxazine and aminomethyl compounds from eugenol, a precursor related to 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine. These compounds were tested for biological activity using a brine shrimp lethality test, suggesting their potential for bioactivity studies (Rudyanto, Ekowati, Widiandani, Honda, & Dharmawangsa Dalam, 2014).
Antimicrobial Activities
Bektaş et al. (2007) synthesized derivatives of 1,2,4-Triazole, including 3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3]benzoxazole, which is chemically related to 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine. These compounds exhibited antimicrobial activities, indicating their significance in pharmaceutical research (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Fluorescent Probes for Sensing pH and Metal Cations
Tanaka et al. (2001) reported on benzoxazole derivatives, closely related to 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine, being used as fluorescent probes for sensing pH and metal cations. This highlights the potential application of similar compounds in chemical sensing technologies (Tanaka, Kumagai, Aoki, Deguchi, & Iwata, 2001).
Novel Syntheses and Anti-stress Oxidative Properties
A study by Largeron and Fleury (1998) involved synthesizing novel 8-amino-1,4-benzoxazine derivatives, which are structurally similar to 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine. The study explored their anti-stress oxidative properties, demonstrating the compound's potential in biological and chemical applications (Largeron & Fleury, 1998).
Photochemical Properties
The study by Ohshima et al. (2007) explored the photochemical properties of benzoxazole derivatives, including those similar to 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine. The research highlighted differences in photochemical behavior due to meta-substitution, indicating potential uses in photochemistry and materials science (Ohshima, Ikegami, Shinohara, Momotake, & Arai, 2007).
Ligand in Copper-Catalyzed O-Arylation
Singh et al. (2017) described the use of benzoxazole derivatives, related to 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine, as ligands in copper-catalyzed O-arylation processes. This research opens up possibilities for these compounds in organic synthesis and catalysis (Singh, Singh, Mishra, Mishra, Agrahari, & Tiwari, 2017).
Electrochemical Synthesis
Gao et al. (2014) developed an electrochemically promoted coupling of benzoxazoles and amines, leading to the formation of 2-aminobenzoxazoles. This study indicates the potential of electrochemical methods in synthesizing compounds structurally similar to 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine (Gao, Li, Zeng, Tian, Hu, & Little, 2014).
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine are yet to be definitively identified
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine . Factors such as pH, temperature, and the presence of other molecules can affect how this compound interacts with its targets and exerts its effects.
properties
IUPAC Name |
2-(3-methoxyphenyl)-1,3-benzoxazol-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c1-17-11-4-2-3-9(7-11)14-16-12-6-5-10(15)8-13(12)18-14/h2-8H,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQXWPPVVKWYMEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC3=C(O2)C=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methoxyphenyl)-1,3-benzoxazol-6-amine | |
CAS RN |
1039335-17-5 |
Source
|
| Record name | 1039335-17-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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